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Compound of Interest |

Benzyl (2-

Compound Name: (methoxy(methyl)amino)-2-
oxoethyl)carbamate

CAS No.: 121505-94-0

Cat. No.: B037876

Get Quote

Benzyl (2-(methoxy(methyl)amino)-2-oxoethyl)carbamate is a key synthetic intermediate,

valued for its unique combination of a protected amino acid and a specialized amide
functionality. Known more descriptively as the Weinreb amide of N-carboxybenzyl (Cbz)-
protected glycine, this compound provides a stable yet reactive handle for the precise
construction of complex organic molecules. Its structure is purpose-built for multi-step
synthesis, particularly in the fields of medicinal chemistry and drug development, where
controlled carbon-carbon bond formation is paramount.

The core utility of this molecule stems from the N-methoxy-N-methylamide, or "Weinreb
amide," moiety. Discovered in 1981, this functional group serves as a superior precursor for the
synthesis of aldehydes and ketones.[1] Unlike more reactive carboxylic acid derivatives such
as acid chlorides or esters, Weinreb amides react cleanly with organometallic reagents to
deliver the desired ketone without the common side reaction of over-addition to form a tertiary
alcohol.[1] This is achieved through the formation of a stable, chelated tetrahedral intermediate
that collapses only upon acidic workup.[1]
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This guide offers a comprehensive examination of Benzyl (2-(methoxy(methyl)amino)-2-
oxoethyl)carbamate, detailing its chemical properties, synthesis, mechanistic underpinnings,
and applications for researchers and professionals in drug development.

Chemical and Physical Properties

The fundamental properties of Benzyl (2-(methoxy(methyl)amino)-2-oxoethyl)carbamate
are summarized below. These identifiers are crucial for sourcing, characterization, and
regulatory compliance.

Property Value Source
Benzyl N-[2-

IUPAC Name [methoxy(methyl)amino]-2- PubChem
oxoethyllcarbamate

Cbz-Gly-Weinreb amide, N-
Synonyms ) ] ] General
Cbz-glycine Weinreb amide

Molecular Formula C12H16N204 PubChem
Molecular Weight 252.27 g/mol PubChem
CAS Number 88636-11-7 PubChem
Appearance Typically a gum or solid [2]

Sealed in dry, room
Storage N [3]
temperature conditions

Molecular Structure and Functional Group Analysis

The efficacy of Benzyl (2-(methoxy(methyl)amino)-2-oxoethyl)carbamate as a synthetic tool
Is a direct result of its distinct molecular architecture. Each functional group plays a specific and
critical role.

Caption: Molecular structure of Benzyl (2-(methoxy(methyl)amino)-2-oxoethyl)carbamate.

e Benzyl Carbamate (Cbz) Group: This is one of the most common amine protecting groups in
peptide synthesis.[4] Its role is to prevent the nitrogen of the glycine backbone from
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undergoing unwanted reactions, such as self-condensation, during the activation and
coupling steps. The Cbz group is stable to a wide range of reaction conditions but can be
readily removed when desired, typically via catalytic hydrogenation.

¢ Glycine Backbone: As the simplest amino acid, the glycine residue provides the core
structure connecting the protecting group to the reactive amide.

o Weinreb Amide (N-methoxy-N-methylamide): This is the key functional group for synthetic
transformations. It is stable enough to withstand various reaction conditions, yet it is
specifically designed to react with strong nucleophiles like organometallic reagents or be
reduced by hydrides to form aldehydes.[2]

Synthesis Protocol and Mechanistic Rationale

The synthesis of N-protected amino Weinreb amides is a well-established and efficient
process.[2] The procedure involves the activation of the carboxylic acid of Cbz-glycine, followed
by coupling with N,O-dimethylhydroxylamine.

Experimental Protocol

Objective: To synthesize Benzyl (2-(methoxy(methyl)amino)-2-oxoethyl)carbamate from N-
Cbz-glycine.

Materials:

e N-Cbz-glycine

N,N'-Carbonyldiimidazole (CDI)

N,O-Dimethylhydroxylamine hydrochloride

N-Methylmorpholine (NMM)

Tetrahydrofuran (THF), anhydrous

Dichloromethane (DCM), anhydrous

Saturated aqueous sodium bicarbonate solution
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e Brine (saturated aqueous NaCl solution)
¢ Anhydrous magnesium sulfate (MgSOQOa)
Procedure:

» Activation: Dissolve N-Cbz-glycine (1.0 eq) in anhydrous THF in a round-bottom flask under
an inert atmosphere (e.g., nitrogen or argon). Cool the solution to 0 °C in an ice bath.

e Add N,N'-Carbonyldiimidazole (CDI) (1.1 eq) portion-wise to the stirred solution. Allow the
reaction to stir at 0 °C for 15-20 minutes. The formation of the acyl-imidazolide intermediate
is typically observed.

o Amine Preparation: In a separate flask, suspend N,O-dimethylhydroxylamine hydrochloride
(1.2 eq) in anhydrous DCM. Neutralize the suspension by adding N-Methylmorpholine
(NMM) (1.2 eq) dropwise at 0 °C.

e Coupling: Add the neutralized N,O-dimethylhydroxylamine solution from step 3 to the
activated Cbz-glycine solution from step 2 at O °C.

» Allow the reaction mixture to warm to room temperature and stir until completion, monitoring
progress by Thin Layer Chromatography (TLC). This typically takes 2-4 hours.

e Workup: Once the reaction is complete, remove the solvent under reduced pressure.

o Dissolve the residue in ethyl acetate and wash sequentially with 1M HCI, saturated aqueous
sodium bicarbonate solution, and brine.

e Dry the organic layer over anhydrous MgSOu4, filter, and concentrate in vacuo to yield the
crude product.

 Purification: If necessary, purify the product by silica gel column chromatography to obtain
Benzyl (2-(methoxy(methyl)amino)-2-oxoethyl)carbamate as a pure compound.[2]

Causality and Rationale

e Choice of Coupling Agent (CDI): CDI is an excellent choice for activating carboxylic acids. It
reacts to form a highly reactive N-acylimidazolide intermediate. The byproducts of the
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coupling reaction are imidazole and carbon dioxide, which are easily removed, simplifying
the purification process.[2] Other reagents like DCC or T3P can also be used, but CDI offers
a clean and efficient pathway.[1][2]

o Temperature Control: The initial activation and coupling are performed at 0 °C to minimize
side reactions and prevent potential racemization if a chiral amino acid were used.

o Neutralization of Amine Salt: N,O-dimethylhydroxylamine is commercially available as a
stable hydrochloride salt. It must be neutralized to the free amine in situ using a non-
nucleophilic base like NMM to participate in the coupling reaction.

Caption: General workflow for the synthesis of the target Weinreb amide.

Reactivity and Application in Synthesis

The primary value of Benzyl (2-(methoxy(methyl)amino)-2-oxoethyl)carbamate lies in the
predictable and clean reactivity of its Weinreb amide group.

Mechanism of Ketone Synthesis

When a Weinreb amide is treated with an organometallic reagent (e.g., a Grignard reagent, R-
MgBr), the nucleophilic carbon attacks the amide carbonyl. This forms a five-membered
chelated tetrahedral intermediate stabilized by the magnesium ion coordinating with both the
methoxy oxygen and the carbonyl oxygen. This intermediate is stable at low temperatures and
does not collapse to a ketone until an agqueous acidic workup is performed. This stability
prevents the common problem of a second equivalent of the organometallic reagent attacking
the newly formed ketone.[1]

Caption: Reaction pathway of a Weinreb amide to a ketone.

e Reduction to Aldehydes: Similarly, reaction with a mild reducing agent like
Diisobutylaluminium hydride (DIBAL-H) or Lithium aluminum hydride (LiAlH4) at low
temperatures will reduce the Weinreb amide to the corresponding aldehyde, again via a
stable intermediate that prevents over-reduction to the alcohol.[5]

This controlled reactivity makes the title compound an ideal precursor for creating a-amino
ketones and aldehydes, which are crucial building blocks for enzyme inhibitors,
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peptidomimetics, and other complex, biologically active molecules.[2][6]

Analytical Characterization

Confirming the identity and purity of the synthesized product is essential. The following
techniques are standard:

'H NMR (Proton Nuclear Magnetic Resonance): Provides information on the electronic
environment of hydrogen atoms. Expected signals include singlets for the N-CHs and O-CHs
groups of the Weinreb amide, a characteristic signal for the glycine CHz, signals for the
benzylic CHz of the Cbz group, and aromatic protons.

e 13C NMR (Carbon-13 Nuclear Magnetic Resonance): Shows signals for each unique carbon
atom, including the distinct carbonyl carbons of the carbamate and the Weinreb amide.

» IR (Infrared) Spectroscopy: Used to identify functional groups. Strong absorption bands
corresponding to the C=0 stretching frequencies of the amide and carbamate groups
(typically in the 1650-1750 cm~1! range) would be expected.

 HRMS (High-Resolution Mass Spectrometry): Provides an extremely accurate mass
measurement, which is used to confirm the molecular formula of the compound.

Safety and Handling

While a specific safety data sheet for this exact compound is not universally available, data
from structurally related carbamates can inform safe handling practices.[7][8]
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Safety Aspect

Recommendation

Rationale & References

Personal Protective Equipment
(PPE)

Wear safety glasses, nitrile

gloves, and a lab coat.

To prevent skin and eye
contact. Carbamates can be
irritants.[9][10]

Use in a well-ventilated area or

To prevent respiratory irritation.

Handling a chemical fume hood. Avoid 71E]
breathing dust or vapors.
) ) The compound is stable under
Store in a tightly sealed -
Storage normal conditions but should

container in a cool, dry place.

be protected from moisture.[7]

In case of Exposure

Skin: Wash with soap and
water. Eyes: Rinse with plenty
of water for at least 15
minutes. Seek medical

attention if irritation persists.

Standard first-aid for chemical

exposure.[7][8]

Incompatible Materials

Strong oxidizing agents, strong

acids.

To avoid hazardous reactions.

[7]

Conclusion

Benzyl (2-(methoxy(methyl)amino)-2-oxoethyl)carbamate is more than just a chemical

compound; it is a precisely engineered tool for synthetic chemists. By combining a robust

amine protecting group with the uniquely stable and reactive Weinreb amide, it provides a

reliable and versatile platform for constructing complex molecular architectures. Its ability to

serve as a precursor to a-amino aldehydes and ketones makes it an invaluable intermediate in

the synthesis of peptides, peptidomimetics, and potential therapeutic agents, underscoring its

importance in modern drug discovery and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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